Cas no 120047-73-6 (1H-Pyrazole-1-carboxaldehyde,3,4,5-trifluoro-)

• Product Name: 1H-Pyrazole-1-carboxaldehyde,3,4,5-trifluoro-
• CAS No: 120047-73-6
• MF: C₄HF₃N₂O
• MW: 150.058750867844
• CID: 105143
• PubChem ID: 45083703
• Update Time: 2025-04-18

1H-Pyrazole-1-carboxaldehyde,3,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxaldehyde,3,4,5-trifluoro-
• 1H-Pyrazole-1-carboxaldehyde, 3,4,5-trifluoro- (9CI)
• 120047-73-6
• 3,4,5-Trifluoro-1H-pyrazole-1-carbaldehyde

• Inchi： 1S/C4HF3N2O/c5-2-3(6)8-9(1-10)4(2)7/h1H
• InChI Key： LFNOVJFCLPEUGK-UHFFFAOYSA-N
• SMILES： FC1=C(C(=NN1C=O)F)F

Computed Properties

• Exact Mass: 150.00413
• Monoisotopic Mass: 150.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 34.89